5-[(2S,5R)-5-methyl-4-propylmorpholin-2-yl]pyridin-2-amine

• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol
• IUPAC Name: 5-[(2S,5R)-5-methyl-4-propylmorpholin-2-yl]pyridin-2-amine
• InChI: InChI=1S/C13H21N3O/c1-3-6-16-8-12(17-9-10(16)2)11-4-5-13(14)15-7-11/h4-5,7,10,12H,3,6,8-9H2,1-2H3,(H2,14,15)/t10-,12-/m1/s1
• InChI Key: DFTCYTDJDXZFSK-ZYHUDNBSSA-N
• Isomeric SMILES: CCCN1C[C@@H](OC[C@H]1C)C2=CN=C(C=C2)N
• Canonical SMILES: CCCN1CC(OCC1C)C2=CN=C(C=C2)N

Description

5-[(2S,5R)-5-methyl-4-propylmorpholin-2-yl]pyridin-2-amine is a complex organic compound that features a morpholine ring fused with a pyridine ring

Preparation Methods

The synthesis of 5-[(2S,5R)-5-methyl-4-propylmorpholin-2-yl]pyridin-2-amine typically involves multi-step organic reactions. One common synthetic route includes the formation of the morpholine ring followed by the introduction of the pyridine moiety. Reaction conditions often involve the use of catalysts and specific temperature controls to ensure the correct stereochemistry is achieved. Industrial production methods may scale up these reactions using continuous flow processes to enhance yield and efficiency .

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, especially at the pyridine ring, using reagents like sodium hydride and alkyl halides. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

5-[(2S,5R)-5-methyl-4-propylmorpholin-2-yl]pyridin-2-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It can be used in the study of enzyme interactions and as a ligand in biochemical assays.

Industry: It may be used in the production of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-[(2S,5R)-5-methyl-4-propylmorpholin-2-yl]pyridin-2-amine involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include signal transduction mechanisms and metabolic pathways .

Comparison with Similar Compounds

When compared to similar compounds, 5-[(2S,5R)-5-methyl-4-propylmorpholin-2-yl]pyridin-2-amine stands out due to its unique combination of a morpholine and pyridine ring. Similar compounds include:

• 2-methyl-5-phenylmorpholine
• 2-isopropyl-5-methylcyclohexyloxy-pyridine These compounds share structural similarities but differ in their specific functional groups and resulting properties .